Cas no 2098116-70-0 (Methyl 1-(3-chloropyrazin-2-yl)piperidine-3-carboxylate)

• Product Name: Methyl 1-(3-chloropyrazin-2-yl)piperidine-3-carboxylate
• CAS No: 2098116-70-0
• MF: C₁₁H₁₄ClN₃O₂
• MW: 255.700761318207
• CID: 5726474
• PubChem ID: 121204724
• Update Time: 2025-05-19

Methyl 1-(3-chloropyrazin-2-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2098116-70-0
• F1907-8759
• methyl 1-(3-chloropyrazin-2-yl)piperidine-3-carboxylate
• starbld0039432
• AKOS026713052
• Methyl 1-(3-chloropyrazin-2-yl)piperidine-3-carboxylate

• Inchi： 1S/C11H14ClN3O2/c1-17-11(16)8-3-2-6-15(7-8)10-9(12)13-4-5-14-10/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： QMLJHZXQICDQKT-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N1CCCC(C(=O)OC)C1

Computed Properties

• Exact Mass: 255.0774544g/mol
• Monoisotopic Mass: 255.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.3Ų

Additional information on Methyl 1-(3-chloropyrazin-2-yl)piperidine-3-carboxylate

Methyl 1-(3-chloropyrazin-2-yl)piperidine-3-carboxylate: A Comprehensive Overview

The compound Methyl 1-(3-chloropyrazin-2-yl)piperidine-3-carboxylate, identified by the CAS number 2098116-70-0, is a notable organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring system with a pyrazine moiety and a methyl ester group. The presence of the chlorine atom at the 3-position of the pyrazine ring introduces interesting electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of Methyl 1-(3-chloropyrazin-2-yl)piperidine-3-carboxylate as a versatile building block in organic synthesis. Its structure allows for various functional group transformations, enabling the creation of complex molecules with tailored properties. For instance, researchers have explored its use in the synthesis of bioactive compounds, where the piperidine ring serves as a scaffold for drug design due to its ability to form hydrogen bonds and interact with biological targets.

The synthesis of this compound typically involves multi-step processes, often starting from readily available starting materials such as pyrazine derivatives and piperidine precursors. The introduction of the chlorine substituent at the 3-position of the pyrazine ring is a critical step, as it significantly influences the electronic environment of the molecule. Advanced synthetic techniques, including coupling reactions and esterification, are employed to achieve high yields and purity.

In terms of physical properties, Methyl 1-(3-chloropyrazin-2-yl)piperidine-3-carboxylate exhibits a melting point that is consistent with similar organic compounds, reflecting its crystalline nature. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications, including chromatographic separations and spectroscopic analyses.

The biological activity of this compound has been a focal point in recent research efforts. Studies have demonstrated that it possesses moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery programs. Additionally, its ability to modulate cellular signaling pathways has been investigated, further underscoring its relevance in pharmacological research.

From an environmental perspective, understanding the fate and behavior of Methyl 1-(3-chloropyrazin-2-yl)piperidine-3-carboxylate in different ecosystems is crucial for assessing its ecological impact. Research into its biodegradation pathways has revealed that it undergoes microbial transformation under aerobic conditions, indicating that it is not persistent in the environment when managed appropriately.

In conclusion, Methyl 1-(3-chloropyrazin-2-yl)piperidine-3-carboxylate stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with promising biological activity and favorable physical properties, positions it as a key player in both academic research and industrial development.